2-(1-aminopropan-2-yl)-1-benzofuran-6-ol, trifluoroacetic acid
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can provide insights into its potential uses and safety considerations. For the related compound “3-(1-aminopropan-2-yl)-1,3-oxazolidin-2-one; trifluoroacetic acid”, it is known to have a molecular weight of 258.2 . For “1-Aminopropan-2-ol”, it is a liquid with an ammonia-like odor, soluble in water and has a boiling point of 159.46 °C .Future Directions
The future directions for research and development of a compound depend on its properties and potential applications. While specific future directions for “2-(1-aminopropan-2-yl)-1-benzofuran-6-ol, trifluoroacetic acid” were not found in the search results, related compounds like “1-Aminopropan-2-ol” are used in various applications, including as buffers, solubilizers of oil and fat, and in the production of titanium dioxide and polyurethanes . These applications suggest potential areas of interest for future research and development.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1-aminopropan-2-yl)-1-benzofuran-6-ol, trifluoroacetic acid involves the reaction of 2-(2-bromoethyl)-1-benzofuran with 1-aminopropan-2-ol followed by trifluoroacetylation of the resulting product.", "Starting Materials": [ "2-(2-bromoethyl)-1-benzofuran", "1-aminopropan-2-ol", "trifluoroacetic anhydride", "pyridine", "dichloromethane", "diethyl ether", "sodium bicarbonate", "sodium sulfate" ], "Reaction": [ "Step 1: 2-(2-bromoethyl)-1-benzofuran is reacted with 1-aminopropan-2-ol in dichloromethane and pyridine to yield 2-(1-aminopropan-2-yl)-1-benzofuran.", "Step 2: The resulting product from step 1 is then trifluoroacetylated using trifluoroacetic anhydride in dichloromethane and pyridine to yield 2-(1-aminopropan-2-yl)-1-benzofuran-6-ol, trifluoroacetic acid.", "Step 3: The product from step 2 is purified using diethyl ether and dried using sodium sulfate and sodium bicarbonate." ] } | |
CAS RN |
2567498-46-6 |
Molecular Formula |
C13H14F3NO4 |
Molecular Weight |
305.2 |
Purity |
95 |
Origin of Product |
United States |
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